Cas no 179333-21-2 (Pyrimidine,5-fluoro-2-[4-[(2-phenyl-1H-imidazol-4-yl)methyl]-1-piperazinyl]-)

• Product Name: Pyrimidine,5-fluoro-2-[4-[(2-phenyl-1H-imidazol-4-yl)methyl]-1-piperazinyl]-
• CAS No: 179333-21-2
• MF: C₁₈H₁₉FN₆
• MW: 338.382066011429
• CID: 1368720
• Update Time: 2024-08-16

Pyrimidine,5-fluoro-2-[4-[(2-phenyl-1H-imidazol-4-yl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-fluoro-2-[4-[(2-phenyl-1H-imidazol-4-yl)methyl]-1-piperazinyl]-
• Pyrimidine, 5-fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]-1-piperazinyl]-

• Inchi： 1S/C18H19FN6/c19-15-10-21-18(22-11-15)25-8-6-24(7-9-25)13-16-12-20-17(23-16)14-4-2-1-3-5-14/h1-5,10-12H,6-9,13H2,(H,20,23)
• InChI Key： GKLMXCIEUYGUNY-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3NC(C4=CC=CC=C4)=NC=3)CC2)=NC=C(F)C=N1

Computed Properties

• Exact Mass: 338.16577

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 580.6±60.0 °C(Predicted)
• PSA: 60.94
• pka: 12.93±0.10(Predicted)